Cas no 6302-10-9 (1-pyridin-3-ylbutan-2-one)

1-pyridin-3-ylbutan-2-one structure
1-pyridin-3-ylbutan-2-one structure
Product Name:1-pyridin-3-ylbutan-2-one
CAS No:6302-10-9
MF:C9H11NO
MW:149.189742326736
MDL:MFCD16808156
CID:1646570
PubChem ID:238421
Update Time:2025-04-21

1-pyridin-3-ylbutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-pyridin-3-ylbutan-2-one
    • CTK5B7134
    • 3-Picolyl-ethyl-keton
    • NSC42765
    • 1-(pyridin-3-yl)butan-2-one
    • AC1L60Y8
    • SureCN8915193
    • KST-1A9688
    • AC1Q5H2E
    • 1-pyridin-3-yl-butan-2-one
    • 1-(3-Pyridyl)-butan-2-on
    • AR-1B3279
    • CTK5B7134; 3-Picolyl-ethyl-keton; NSC42765; 1-(pyridin-3-yl)butan-2-one; AC1L60Y8; SureCN8915193; KST-1A9688; AC1Q5H2E; 1-pyridin-3-yl-butan-2-one; 1-(3-Pyridyl)-butan-2-on; AR-1B3279;
    • SCHEMBL8915193
    • NSC-42765
    • 6302-10-9
    • (3-pyridinyl)methyl ethyl ketone
    • WMTHSBOLQVKBQL-UHFFFAOYSA-N
    • AKOS011842961
    • CS-0247992
    • DTXSID00285774
    • Z992407884
    • EN300-384330
    • MDL： MFCD16808156
    • Inchi： 1S/C9H11NO/c1-2-9(11)6-8-4-3-5-10-7-8/h3-5,7H,2,6H2,1H3
    • InChI Key： WMTHSBOLQVKBQL-UHFFFAOYSA-N
    • SMILES： O=C(CC)CC1C=NC=CC=1

Computed Properties

  • Exact Mass: 149.08413
  • Monoisotopic Mass: 149.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.024
  • Boiling Point: 247.8°C at 760 mmHg
  • Flash Point: 110.1°C
  • Refractive Index: 1.505
  • PSA: 29.96
  • LogP: 1.60320

1-pyridin-3-ylbutan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AW16505-2.5g
1-(pyridin-3-yl)butan-2-one
 6302-10-9 95%
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 $1449.00 2024-04-19
Chemenu
CM412165-250mg
1-(pyridin-3-yl)butan-2-one
 6302-10-9 95%+
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 $423 2022-06-10
Chemenu
CM412165-1g
1-(pyridin-3-yl)butan-2-one
 6302-10-9 95%+
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 $906 2022-06-10
eNovation Chemicals LLC
D597080-1g
1-(Pyridin-3-yl)butan-2-one
 6302-10-9 95%
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 $545 2025-02-20
A2B Chem LLC
AW16505-50mg
1-(pyridin-3-yl)butan-2-one
 6302-10-9 95%
50mg
 $204.00 2024-04-19
A2B Chem LLC
AW16505-100mg
1-(pyridin-3-yl)butan-2-one
 6302-10-9 95%
100mg
 $286.00 2024-04-19
A2B Chem LLC
AW16505-250mg
1-(pyridin-3-yl)butan-2-one
 6302-10-9 95%
250mg
 $392.00 2024-04-19
A2B Chem LLC
AW16505-500mg
1-(pyridin-3-yl)butan-2-one
 6302-10-9 95%
500mg
 $599.00 2024-04-19
A2B Chem LLC
AW16505-1g
1-(pyridin-3-yl)butan-2-one
 6302-10-9 95%
1g
 $757.00 2024-04-19
eNovation Chemicals LLC
Y1111925-1g
1-(Pyridin-3-yl)butan-2-one
 6302-10-9 95%
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 $545 2025-02-22

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